3-Cyanomethyl-2,4,6-trimethylaniline

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 2-(3-amino-2,4,6-trimethylphenyl)acetonitrile
• InChI: InChI=1S/C11H14N2/c1-7-6-8(2)11(13)9(3)10(7)4-5-12/h6H,4,13H2,1-3H3
• InChI Key: KYBDCROULUUUGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1CC#N)C)N)C

Description

3-Cyanomethyl-2,4,6-trimethylaniline is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-cyanomethyl-1-nitro-2,4,6-trimethylbenzene (5.8 g in methanol (150 mL) were sequentially added ammonium chloride (6 g in 50 mL of water), zinc powder (6 g). The exothermic reaction was vigorously stirred until it was back to RT (2 h). To work up the crude mixture was filtered off and the cake was washed with methanol. The methanolic solutions were concentrated and the residue partitioned between ethyl acetate and 1 N NaOH. The organic layer was dried over MgSO4 and concentrated to give 3-cyanomethyl-2,4,6-trimethylaniline as a light brown solid (3.4 g, 69%).